Cas no 1078627-86-7 ((3,5-dimethoxyphenyl)methanesulfonamide)

• Product Name: (3,5-dimethoxyphenyl)methanesulfonamide
• CAS No: 1078627-86-7
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5282415
• Update Time: 2025-07-16

(3,5-dimethoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethoxyphenyl)methanesulfonamide

• Inchi： 1S/C9H13NO4S/c1-13-8-3-7(6-15(10,11)12)4-9(5-8)14-2/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： NCCFMVBFFMSBDT-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC(OC)=CC(OC)=C1

Additional information on (3,5-dimethoxyphenyl)methanesulfonamide

Recent Advances in the Study of (3,5-dimethoxyphenyl)methanesulfonamide (CAS: 1078627-86-7) in Chemical Biology and Pharmaceutical Research

The compound (3,5-dimethoxyphenyl)methanesulfonamide (CAS: 1078627-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique chemical structure, has been the subject of multiple studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following research briefing synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of (3,5-dimethoxyphenyl)methanesulfonamide, with particular emphasis on its role as a key intermediate or active pharmaceutical ingredient (API). Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to improve the yield and purity of this compound. These efforts are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

In terms of biological activity, (3,5-dimethoxyphenyl)methanesulfonamide has demonstrated promising results in vitro and in vivo. Studies have identified its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. For instance, recent findings suggest that this compound exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This property makes it a candidate for further development as an anti-inflammatory agent.

Moreover, the compound's pharmacokinetic and pharmacodynamic profiles have been investigated to assess its suitability for therapeutic use. Preliminary data indicate favorable absorption and distribution characteristics, although further studies are needed to evaluate its metabolism and excretion. These findings are crucial for determining the compound's bioavailability and potential side effects in human trials.

Another area of interest is the compound's potential application in oncology. Recent research has explored its ability to modulate signaling pathways involved in cancer cell proliferation and apoptosis. For example, studies have shown that (3,5-dimethoxyphenyl)methanesulfonamide can induce apoptosis in certain cancer cell lines by activating caspase-dependent pathways. These results highlight its potential as a chemotherapeutic agent, warranting further investigation in animal models and clinical settings.

In addition to its therapeutic potential, the safety profile of (3,5-dimethoxyphenyl)methanesulfonamide has been a focus of recent research. Toxicological studies conducted in animal models have provided preliminary evidence of its safety at therapeutic doses. However, comprehensive toxicity assessments, including long-term studies, are necessary to fully understand its risk-benefit ratio.

In conclusion, (3,5-dimethoxyphenyl)methanesulfonamide (CAS: 1078627-86-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a strong candidate for further development. Future research should focus on elucidating its mechanism of action, optimizing its synthetic route, and conducting rigorous preclinical and clinical evaluations to unlock its full therapeutic potential.